Cas no 384329-61-7 (OXYPEUCEDANIN HYDRATE (P))
OXYPEUCEDANIN HYDRATE (P) structure
Product Name:OXYPEUCEDANIN HYDRATE (P)
CAS No:384329-61-7
MF:C47H74O15
MW:879.081476688385
CID:1080019
PubChem ID:9962786
Update Time:2025-04-20
OXYPEUCEDANIN HYDRATE (P) Chemical and Physical Properties
Names and Identifiers
-
- OXYPEUCEDANIN HYDRATE (P)
- 17-acetyl-3-((5-((5-((3,5-dihydroxy-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-14-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-12-yl (Z)-2-methylbut-2-enoate
- P57(P)
- [(3S,8R,9S,10R,12R,13S,14S,17S)-17-acetyl-3-[(2R,4S,5R,6R)-5-[(2S,4S,5R,6R)-5-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-12-yl] (E)-2-methylbut-2-enoate
- Q7117924
- 384329-61-7
- P-57
- p-57As3
- 870A6Q6XVJ
- P57AS3
- UNII-870A6Q6XVJ
- DTXSID20433336
- P 57AS3
- DB06569
- P57as3 [MI]
- P 57
-
- Inchi: 1S/C47H74O15/c1-12-23(2)43(51)60-35-20-32-31(47(52)18-16-30(24(3)48)46(35,47)8)14-13-28-19-29(15-17-45(28,32)7)59-36-21-33(53-9)40(26(5)56-36)61-37-22-34(54-10)41(27(6)57-37)62-44-39(50)42(55-11)38(49)25(4)58-44/h12-13,25-27,29-42,44,49-50,52H,14-22H2,1-11H3/b23-12+/t25-,26-,27-,29+,30-,31-,32+,33+,34+,35-,36+,37+,38-,39-,40-,41-,42+,44+,45+,46+,47+/m1/s1
- InChI Key: CBMQKMMZBOSHHP-VXXSQTRDSA-N
- SMILES: O[C@]12CC[C@H](C(C)=O)[C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)O)OC)O)OC)OC)OC(/C(=C/C)/C)=O
Computed Properties
- Exact Mass: 878.50300
- Monoisotopic Mass: 878.50277165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 62
- Rotatable Bond Count: 13
- Complexity: 1670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 21
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 187Ų
Experimental Properties
- Melting Point: 147-152°
- PSA: 187.13000
- LogP: 4.69420
- Specific Rotation: D20 +12.67° (c = 3 in chloroform)
OXYPEUCEDANIN HYDRATE (P) Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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